3-[(3,4-dichlorophenyl)amino]-1-(4-methoxyphenyl)-2-propen-1-one

• IUPAC Name: (E)-3-(3,4-dichloroanilino)-1-(4-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H13Cl2NO2/c1-21-13-5-2-11(3-6-13)16(20)8-9-19-12-4-7-14(17)15(18)10-12/h2-10,19H,1H3/b9-8+
• InChI Key: PSVDMNSXQABZOX-CMDGGOBGSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C=CNC2=CC(=C(C=C2)Cl)Cl
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)/C=C/NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H13Cl2NO2
• Molecular Weight: 322.2 g/mol

Description

3-[(3,4-dichlorophenyl)amino]-1-(4-methoxyphenyl)-2-propen-1-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields of study. This compound is also known as DCPA and is a yellowish powder that is soluble in ethanol and dimethyl sulfoxide.

Mechanism of Action

The mechanism of action of DCPA is not fully understood, but it is believed to work by inhibiting the activity of enzymes that are involved in the synthesis of important cellular components. This leads to the disruption of cellular processes, resulting in the death of the target microorganisms or cancer cells.
Biochemical and Physiological Effects:
DCPA has been found to have significant biochemical and physiological effects on various organisms. It has been shown to inhibit the growth of fungi and bacteria by disrupting their cellular processes. It has also been found to have significant antioxidant properties, which may contribute to its potential applications in cancer therapy.

Advantages and Limitations for Lab Experiments

DCPA has several advantages for use in lab experiments, including its high solubility in ethanol and dimethyl sulfoxide, which makes it easy to dissolve in various solvents. However, it also has some limitations, including its potential toxicity, which may limit its use in some experiments.

Future Directions

There are several future directions for research on DCPA, including its potential applications in the development of new drugs and antibiotics. It may also be studied further for its potential use in cancer therapy, as well as its effects on other organisms such as plants and animals. Additionally, further studies may be conducted to better understand the mechanism of action of DCPA and its potential side effects.

Synthesis Methods

DCPA can be synthesized using various methods, including the reaction of 3,4-dichloroaniline and 4-methoxybenzaldehyde in the presence of a base such as potassium carbonate. The reaction mixture is then heated under reflux conditions to obtain DCPA.

Scientific Research Applications

DCPA has been extensively studied for its potential applications in various fields of scientific research. It has been found to have significant antifungal and antibacterial properties, making it an ideal candidate for the development of new drugs and antibiotics. It has also been studied for its potential use in cancer therapy, as it has been found to inhibit the growth of cancer cells in vitro.